Cas no 2229141-72-2 (3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• CAS No: 2229141-72-2
• MF: C₇H₉ClFNS
• MW: 193.669462919235
• CID: 6423389
• PubChem ID: 165690282
• Update Time: 2025-05-18

3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• EN300-1992677
• 2229141-72-2

• Inchi： 1S/C7H9ClFNS/c8-5-3-7(11-4-5)6(9)1-2-10/h3-4,6H,1-2,10H2
• InChI Key： JROUUFBIGGEAEG-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)C(CCN)F

Computed Properties

• Exact Mass: 193.0128263g/mol
• Monoisotopic Mass: 193.0128263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine

Introduction to 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine (CAS No. 2229141-72-2)

3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine (CAS No. 2229141-72-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are widely recognized for their role in the development of various therapeutic agents. The presence of both chloro and fluoro substituents in its molecular framework enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine consists of a propanamine backbone linked to a thiophene ring substituted at the 4-position with a chlorine atom and at the 2-position with a fluorine atom. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atom, in particular, is known to influence metabolic stability and binding affinity, while the chlorine atom can enhance lipophilicity and binding interactions through electrostatic or halogen bonding interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds, including thiophenes. 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine has been identified as a compound of interest due to its potential to modulate various biological pathways. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

The synthesis of 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both chloro and fluoro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of the desired carbon-carbon bonds. These techniques not only improve efficiency but also enhance the overall quality of the final product.

One of the key challenges in working with 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine is its potential sensitivity to environmental conditions, such as moisture and light, which can affect its stability and reactivity. Therefore, storage under inert conditions and use in controlled environments are essential to maintain its integrity throughout experimental procedures. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been used to evaluate its potential binding interactions with target proteins, providing insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds for hits that exhibit promising activity.

The pharmacokinetic properties of 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine are also under investigation to assess its suitability for therapeutic applications. Parameters such as solubility, bioavailability, metabolic stability, and excretion pathways are critical factors that determine whether a compound can progress into clinical development. Preliminary pharmacokinetic studies suggest that this molecule may exhibit favorable properties that could make it suitable for oral administration, although further research is needed to confirm these findings.

Another area of interest is the potential role of 3-(4-chlorothiophen-2-yl)-3-fluoropropan-1-amine in combination therapies. The ability of this compound to interact with multiple targets or pathways could make it an effective component of polypharmacological strategies aimed at treating complex diseases. Combination therapies have shown promise in overcoming drug resistance and improving patient outcomes, making them an attractive approach in modern medicine.

In conclusion,3-(4-chlorothiophen-2-ylyl)-3-fluoropropanamino (CAS No 2229141722) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities . Further research is warranted explore full therapeutic potential . By leveraging state-of-the-art synthetic methods computational tools pharmacokinetic studies , scientists can unlock new possibilities develop innovative treatments improve human health .